Cas no 886509-99-5 (1-Bromo-5-(difluoromethyl)-2-fluorobenzene)

• Product Name: 1-Bromo-5-(difluoromethyl)-2-fluorobenzene
• CAS No: 886509-99-5
• MF: C₇H₄BrF₃
• MW: 225.005871772766
• MDL: MFCD08276255
• CID: 1076636
• PubChem ID: 44631071
• Update Time: 2025-06-08

1-Bromo-5-(difluoromethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-(difluoromethyl)-2-fluorobenzene
• 1-BROMO-5-DIFLUOROMETHYL-2-FLUOROBENZENE
• 2-bromo-4-(difluoromethyl)-1-fluorobenzene
• 886509-99-5
• 1-Bromo-5-difluoromethyl-2-fluorobenzene stabilized with potassium carbonate
• AKOS005256034
• SB85443
• FT-0678820
• 2-Bromo-4-(difluoromethyl)-1-fluorobenzene, 97%
• N11556
• SCHEMBL248016
• EN300-305963
• CS-0109521
• 2-PYRIDINAMINE, 3-PHENYL-
• FS-4448
• DTXSID80660045
• MFCD08276255
• AM87373
• 2-Bromo-1-fluoro-4-(difluoromethyl)benzene
• STL557107
• BBL103297

• MDL： MFCD08276255
• Inchi： 1S/C7H4BrF3/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,7H
• InChI Key： SKVRXULNDBZCFL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)F)=C1)F

Computed Properties

• Exact Mass: 223.94500
• Monoisotopic Mass: 223.94485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.675 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.497
• PSA: 0.00000
• LogP: 3.52580

1-Bromo-5-(difluoromethyl)-2-fluorobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• WGK Germany：1
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Bromo-5-(difluoromethyl)-2-fluorobenzene

Professional Introduction to 1-Bromo-5-(difluoromethyl)-2-fluorobenzene (CAS No. 886509-99-5)

1-Bromo-5-(difluoromethyl)-2-fluorobenzene, a compound with the chemical formula C₆H₂BrF₃, is a fluorinated aromatic bromide that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include the presence of both bromine and difluoromethyl substituents on a benzene ring. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS number 886509-99-5 provides a unique identifier for this compound, ensuring accurate documentation and classification in chemical databases and research literature. The molecular structure of 1-Bromo-5-(difluoromethyl)-2-fluorobenzene consists of a benzene ring substituted with a bromine atom at the 1-position, a difluoromethyl group at the 5-position, and a fluorine atom at the 2-position. This arrangement imparts specific electronic and steric properties to the molecule, which are critical for its reactivity and utility in synthetic chemistry.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The difluoromethyl group, in particular, is known for its ability to modulate the pharmacokinetic properties of drug candidates. Its incorporation into molecular structures often leads to increased lipophilicity and resistance to enzymatic degradation, making it an attractive feature for drug design.

One of the most compelling aspects of 1-Bromo-5-(difluoromethyl)-2-fluorobenzene is its role as a key intermediate in the synthesis of various therapeutic agents. Researchers have leveraged its reactive bromine moiety to introduce further functional groups through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules, including heterocyclic scaffolds that are prevalent in modern medicinal chemistry.

Recent studies have highlighted the potential of fluorinated aromatic compounds in oncology research. The brominated derivative of 1-Bromo-5-(difluoromethyl)-2-fluorobenzene has been explored as a precursor in the development of kinase inhibitors, which are critical for targeting aberrant signaling pathways in cancer cells. The combination of bromine and difluoromethyl groups provides multiple handles for further derivatization, allowing chemists to fine-tune the pharmacological profile of these compounds.

The fluorine atoms present in this molecule also contribute to its unique electronic properties, influencing both its reactivity and its interaction with biological targets. Fluorine's high electronegativity can enhance binding interactions by increasing partial positive charges on adjacent atoms, thereby improving drug-receptor affinity. This principle has been widely applied in the design of small-molecule inhibitors and agonists.

Synthetic methodologies involving 1-Bromo-5-(difluoromethyl)-2-fluorobenzene have been optimized for scalability and efficiency, making it a practical choice for industrial applications. Advances in catalytic systems and green chemistry principles have enabled more sustainable production processes, reducing waste and energy consumption while maintaining high yields. These innovations align with global efforts to promote environmentally responsible chemical manufacturing.

The compound's versatility extends beyond pharmaceuticals into agrochemicals, where fluorinated aromatics are increasingly used to develop novel pesticides and herbicides. The structural motifs present in 1-Bromo-5-(difluoromethyl)-2-fluorobenzene can be modified to create molecules with enhanced efficacy against resistant pests while minimizing environmental impact.

As research continues to uncover new applications for fluorinated compounds, the significance of intermediates like 1-Bromo-5-(difluoromethyl)-2-fluorobenzene will only grow. Its unique combination of functional groups makes it a cornerstone in synthetic organic chemistry, enabling access to a wide array of biologically relevant molecules. The ongoing development of novel synthetic strategies further underscores its importance as a building block for future generations of drugs and agrochemicals.